Cas no 2229538-28-5 (3-(2-chloro-4-fluorophenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2-chloro-4-fluorophenyl)-3-methylbutan-1-amine
• CAS No: 2229538-28-5
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 6331693
• PubChem ID: 165635723
• Update Time: 2025-07-21

3-(2-chloro-4-fluorophenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-fluorophenyl)-3-methylbutan-1-amine
• EN300-1977918
• 2229538-28-5

• Inchi： 1S/C11H15ClFN/c1-11(2,5-6-14)9-4-3-8(13)7-10(9)12/h3-4,7H,5-6,14H2,1-2H3
• InChI Key： YXFIYDXPTGHWIY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)CCN)F

Computed Properties

• Exact Mass: 215.0877053g/mol
• Monoisotopic Mass: 215.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-chloro-4-fluorophenyl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(2-Chloro-4-fluorophenyl)-3-methylbutan-1-amine (CAS No. 2229538-28-5)

The compound 3-(2-chloro-4-fluorophenyl)-3-methylbutan-1-amine (CAS No. 2229538-28-5) is a fluorinated and chlorinated organic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2-chloro-4-fluorophenyl moiety and the 3-methylbutan-1-amine backbone, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends, addressing common queries such as "What is the role of halogenated amines in drug discovery?" and "How does structural modification impact bioavailability?".

In recent years, the demand for halogenated aromatic compounds like 3-(2-chloro-4-fluorophenyl)-3-methylbutan-1-amine has surged due to their versatility in medicinal chemistry. Researchers frequently search for terms like "fluorophenyl derivatives in CNS drugs" or "chloro-fluoro substituted amines," reflecting the growing focus on targeted therapies. The compound’s lipophilic nature, attributed to the chloro and fluoro substituents, enhances its membrane permeability—a critical factor in optimizing drug candidates for neurological and metabolic disorders.

The synthesis of CAS No. 2229538-28-5 typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination, to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity, addressing questions like "How to characterize halogenated amines?" Its stability under physiological conditions is another area of investigation, particularly for applications in prolonged-release formulations.

Beyond pharmaceuticals, 3-(2-chloro-4-fluorophenyl)-3-methylbutan-1-amine is explored in material science for designing advanced polymeric coatings with enhanced durability. Searches like "amine-functionalized fluoropolymers" highlight this niche. Environmental considerations are also paramount; studies on its biodegradability and ecotoxicology align with the global push for sustainable chemistry, answering queries such as "Are halogenated compounds environmentally safe?"

In conclusion, 3-(2-chloro-4-fluorophenyl)-3-methylbutan-1-amine exemplifies the intersection of innovation and practicality in modern chemistry. Its dual functionality as a pharmacophore and a material precursor underscores its multidisciplinary appeal, making it a recurring keyword in academic and industrial discourse.